Cas no 848597-58-0 ([(4-Acetamidophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate)

• Product Name: [(4-Acetamidophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• CAS No: 848597-58-0
• MF: C₁₆H₁₄ClN₃O₄
• MW: 347.753062725067
• CID: 5901142
• PubChem ID: 2592243
• Update Time: 2025-11-01

[(4-Acetamidophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MLS002163206
• EN300-26587944
• SMR001245597
• CHEMBL1728508
• [(4-acetamidophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• AB00737688-01
• 848597-58-0
• [2-(4-acetamidoanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• AKOS025265437
• HMS3023N08
• [(4-Acetamidophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C16H14ClN3O4/c1-10(21)19-12-3-5-13(6-4-12)20-15(22)9-24-16(23)11-2-7-14(17)18-8-11/h2-8H,9H2,1H3,(H,19,21)(H,20,22)
• InChI Key： NKJAUDFGFRSIMU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(NC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 347.0672836g/mol
• Monoisotopic Mass: 347.0672836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.4Ų

Additional information on [(4-Acetamidophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate

Introduction to [(4-Acetamidophenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate] and Its Significance in Modern Chemical Biology

Compound with the CAS number 848597-58-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as [(4-Acetamidophenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate], represents a unique structural motif that has been explored for its potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its relevance in contemporary research.

The molecular structure of this compound is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. Specifically, the presence of a 6-chloropyridine-3-carboxylate moiety contributes to its distinct chemical profile. This moiety is particularly interesting because it can serve as a key interaction point with biological targets, such as enzymes and receptors. The carbamoyl group attached to the pyridine ring further enhances the compound's potential for biological activity by providing additional sites for hydrogen bonding and other non-covalent interactions.

In recent years, there has been a surge in interest regarding molecules that incorporate pyridine derivatives due to their diverse pharmacological properties. Pyridine-based compounds have been extensively studied for their roles in various therapeutic areas, including oncology, neurology, and infectious diseases. The specific combination of functional groups in [(4-Acetamidophenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate] makes it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyridine core, followed by functionalization at the 3-position with a chloro group. Subsequently, the introduction of the carbamoyl group at the 4-position of the phenyl ring completes the molecular framework. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve regioselective modifications, ensuring that the desired functional groups are incorporated at specific positions within the molecule.

The chemical properties of [(4-Acetamidophenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate] have been thoroughly characterized through various spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have provided valuable insights into the compound's structure and stability under different conditions. Additionally, computational chemistry approaches have been utilized to predict the compound's behavior in solution and its potential interactions with biological targets.

In terms of biological activity, preliminary studies have suggested that this compound exhibits notable interactions with certain enzymes and receptors. For instance, it has been shown to inhibit specific kinases that are involved in cancer cell proliferation. The mechanism of action likely involves disruption of signaling pathways that are critical for tumor growth and survival. Furthermore, the compound's ability to cross cell membranes suggests that it may have therapeutic potential for treating diseases that affect multiple biological compartments.

The significance of this compound in modern chemical biology is underscored by its potential applications in drug discovery and development. By serving as a lead compound or scaffold for further derivatization, it can inspire the design of novel molecules with enhanced pharmacological properties. The use of structure-activity relationship (SAR) studies allows researchers to systematically modify various functional groups within the molecule to optimize its potency and selectivity.

Recent advancements in high-throughput screening (HTS) technologies have enabled rapid testing of large libraries of compounds for biological activity. This approach has been instrumental in identifying new drug candidates and understanding their mechanisms of action. The incorporation of [(4-Acetamidophenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate] into HTS campaigns has yielded promising results, highlighting its potential as a starting point for drug development.

The future direction of research on this compound will likely involve exploring its pharmacokinetic properties and evaluating its safety profile in preclinical studies. Understanding how the body processes and eliminates this molecule will be crucial for determining its suitability for therapeutic use. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond those initially considered.

In conclusion, [(4-Acetamidophenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate], with CAS number 848597-58-0, represents a significant advancement in chemical biology research. Its unique structure and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.